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Compound of Interest

Compound Name: 2-Bromo-5-chloropyrimidine

Cat. No.: B039030 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with 2-Bromo-5-chloropyrimidine. Adherence to

these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Safety Data
2-Bromo-5-chloropyrimidine is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data sheets, the primary hazards include:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[2][3][4]

Lachrymator: The substance is a lachrymator, meaning it can cause tearing.[1]
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Property Value

Molecular Formula C₄H₂BrClN₂[1]

Molecular Weight 193.43 g/mol [1]

Appearance Solid, powder[2]

Melting Point 73 - 79 °C[4]

GHS Hazard Statements H315, H319, H335

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 2-Bromo-5-
chloropyrimidine. The following table summarizes the required equipment and best practices.

[5]

Body Part
Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting safety

goggles with side-shields.[3] A

face shield should be worn for

procedures with a high risk of

splashing.

Skin
Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-

impermeable gloves (e.g.,

nitrile) and inspect them before

use. A lab coat, long pants,

and closed-toe shoes are

required.[6]

Respiratory Fume Hood or Respirator

Always handle in a well-

ventilated area, preferably

within a chemical fume hood.

[3][6] If dust is generated, a

NIOSH-approved respirator

may be necessary.[7]
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Experimental Protocols: Handling and Disposal
Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of 2-
Bromo-5-chloropyrimidine.
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Safe Handling Workflow for 2-Bromo-5-chloropyrimidine

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set Up in Fume Hood

Gather All Materials

Weigh Compound

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware

Proceed to Cleanup

Dispose of Waste

Remove PPE

Wash Hands Thoroughly
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Disposal Workflow for 2-Bromo-5-chloropyrimidine

Waste Collection

Waste Storage

Final Disposal

Solid Waste in Labeled Container

Store in Designated Secure Area

Liquid Waste in Halogenated Solvent Container

Use Secondary Containment

Arrange Pickup by Licensed Hazardous Waste Company

Recommended Method: Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromo-5-chloropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
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2-bromo-5-chloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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